[(Z)-3,4-dihydro-2H-naphthalen-1-ylideneamino] 3-chlorobenzoate

• Molecular Formula: C17H14ClNO2
• Molecular Weight: 299.7 g/mol
• IUPAC Name: [(Z)-3,4-dihydro-2H-naphthalen-1-ylideneamino] 3-chlorobenzoate
• InChI: InChI=1S/C17H14ClNO2/c18-14-8-3-7-13(11-14)17(20)21-19-16-10-4-6-12-5-1-2-9-15(12)16/h1-3,5,7-9,11H,4,6,10H2/b19-16-
• InChI Key: LAMHKUBSEMGAIF-MNDPQUGUSA-N
• Isomeric SMILES: C1CC2=CC=CC=C2/C(=N\OC(=O)C3=CC(=CC=C3)Cl)/C1
• SMILES: C1CC2=CC=CC=C2C(=NOC(=O)C3=CC(=CC=C3)Cl)C1

Description

3-chlorobenzoic acid (3,4-dihydro-2H-naphthalen-1-ylideneamino) ester is a member of tetralins.

Scientific Research Applications

Enantioselective Fluorescence Sensing

[(Z)-3,4-dihydro-2H-naphthalen-1-ylideneamino] 3-chlorobenzoate has been used in the synthesis of compounds like 1,8-Bis(3-tert-butyl-9-acridyl)naphthalene N, N'-dioxide. This compound forms a highly fluorescent scandium complex that can be employed for the enantioselective sensing of chiral amino alcohols. A fluorescence ligand displacement assay demonstrates its ability to accurately measure both the total amount and the enantiomeric excess of various amino alcohols at micromolar concentrations (Liu, Pestano, & Wolf, 2008).

Catalysis and Stereoselective Synthesis

The compound is also instrumental in the palladium-catalyzed heteroannulation leading to heterocyclic structures with two heteroatoms. This method is both regio- and stereoselective, resulting in the formation of various products, such as (Z)-2,3-dihydro-2-(ylidene)-1,4-benzo- and naphthodioxins (Chowdhury et al., 1998).

Corrosion Inhibition

In the field of corrosion inhibition, derivatives of this compound, such as (Z)-N-(2-chlorobenzylidene) naphthalen-1-amine, have shown significant effectiveness. These derivatives have been synthesized and characterized, demonstrating their role in protecting materials from corrosion (Elemike, Nwankwo, & Onwudiwe, 2018).

Photoluminescence and Logic Gate Applications

A naphthalene-thiophene hybrid molecule using a component similar to [(Z)-3,4-dihydro-2H-naphthalen-1-ylideneamino] 3-chlorobenzoate has been developed as a fluorescent AND logic gate with zinc and acetate ions as inputs. This demonstrates its utility in the development of molecular logic gates and its potential application in cellular imaging and computational studies (Karak et al., 2013).

Antimicrobial Activities

Novel derivatives of this compound have been synthesized and evaluated for their antimicrobial activities. These derivatives, such as (E)-3-amino-2-(E)-(3,4-dihydronaphthalen-1-(2H)-ylidene)hydrazono)thiazolidin-4-ones, exhibit significant antimicrobial properties, highlighting its potential in the field of drug development and pharmacology (Gupta & Chaudhary, 2013).